Cas no 1795474-03-1 (3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester)

• Product Name: 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester
• CAS No: 1795474-03-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD28155656
• CID: 5210991
• PubChem ID: 86208026
• Update Time: 2026-03-06

3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester

• MDL： MFCD28155656
• Inchi： 1S/C10H15N3O2/c1-15-10(14)8-6-13(12-9(8)11)7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H2,11,12)
• InChI Key： OGRABYZFVCTCIK-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(C(OC)=O)C(N)=N1

Additional information on 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester

Introduction to 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1795474-03-1)

3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1795474-03-1, belongs to the pyrazole class of molecules, which are well-documented for their diverse pharmacological properties. Pyrazoles serve as key scaffolds in drug discovery, exhibiting a broad spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer effects.

The molecular structure of 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester consists of a pyrazole ring substituted with an amino group at the 3-position and a cyclopentyl moiety at the 1-position, further functionalized with a methyl ester group at the 4-position. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets. The presence of the amino group makes it a potential precursor for further derivatization, allowing for the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester. Studies have demonstrated that pyrazole derivatives can modulate various enzymatic pathways and receptor interactions, making them promising candidates for therapeutic intervention. For instance, research has indicated that compounds within this class may inhibit enzymes involved in inflammation and oxidative stress, which are key mechanisms in several chronic diseases.

One of the most compelling aspects of 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester is its potential role in oncology research. Pyrazole-based molecules have shown promise in preclinical studies as inhibitors of kinases and other targets implicated in cancer progression. The cyclopentyl group enhances solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability. Furthermore, the ester functionality provides a handle for further chemical modifications, enabling the development of prodrugs or analogs with improved pharmacokinetic profiles.

The synthesis of 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for scalability, which is essential for industrial applications.

From a medicinal chemistry perspective, 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester represents an excellent scaffold for structure-based drug design. Computational modeling techniques have been utilized to predict binding interactions between this compound and potential biological targets. These studies have provided insights into how modifications at different positions of the pyrazole ring can influence binding affinity and selectivity. Such information is invaluable for optimizing lead compounds into viable drug candidates.

The biological evaluation of 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester has revealed several intriguing properties. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that it may possess anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the compound's versatility and highlight its importance as a starting point for further investigation.

Recent advancements in high-throughput screening (HTS) technologies have accelerated the discovery process for novel bioactive compounds like 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester. HTS allows researchers to rapidly test large libraries of compounds against various biological targets, thereby identifying promising candidates with minimal experimental effort. This approach has been instrumental in validating the pharmacological relevance of pyrazole derivatives and has paved the way for more targeted research initiatives.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to explore how 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester interacts with proteins such as kinases and transcription factors. These simulations provide critical insights into binding modes and affinity predictions, guiding experimental validation efforts. Furthermore, machine learning algorithms have been trained on large datasets to identify structural features that correlate with biological activity, aiding in the design of next-generation analogs.

The future directions for research on 3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester are multifaceted. One area of focus is optimizing synthetic routes to improve yield and reduce environmental impact through greener chemistry principles. Another key direction is expanding biological testing to explore additional therapeutic applications beyond oncology and antimicrobial uses. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

In conclusion,3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1795474-03-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its demonstrated biological activities highlight its therapeutic relevance. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.